Cas no 14347-14-9 (1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride)

• Product Name: 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride
• CAS No: 14347-14-9
• MF: C₈H₁₀ClNO₂
• MW: 187.623501300812
• CID: 1313538
• PubChem ID: 71354253
• Update Time: 2025-10-30

1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino-4-hydroxyphenyl)-, hydrochloride
• 1-(3-amino-4-hydroxyphenyl)ethanone,hydrochloride
• CS-0308660
• AKOS037643875
• EN300-126720
• AS-39195
• MFCD00053270
• Z1664347745
• 1-(3-Amino-4-hydroxyphenyl)ethan-1-one--hydrogen chloride (1/1)
• 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride
• 1-(3-amino-4-hydroxyphenyl)ethanonehcl
• DTXSID70778921
• 1-(3-amino-4-hydroxyphenyl)ethanone hcl
• 14347-14-9
• 1-(3-amino-4-hydroxyphenyl)ethanone;hydrochloride
• 1-(3-AMINO-4-HYDROXYPHENYL)ETHANONE HYDROCHLORIDE

• Inchi： 1S/C8H9NO2.ClH/c1-5(10)6-2-3-8(11)7(9)4-6;/h2-4,11H,9H2,1H3;1H
• InChI Key： UKUBGIFXALNOJO-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(C(C)=O)=CC=1N

Computed Properties

• Exact Mass: 187.0401
• Monoisotopic Mass: 187.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride

Recent Advances in the Study of 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride (CAS: 14347-14-9): A Comprehensive Research Brief

1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride (CAS: 14347-14-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its amino and hydroxyl functional groups, has been the subject of recent studies due to its potential applications in drug development and therapeutic interventions. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

Recent studies have focused on the synthesis and optimization of 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride, aiming to improve its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), have been employed to characterize the compound, ensuring its structural integrity and consistency. Researchers have also explored its stability under various conditions, providing valuable insights into its storage and handling requirements.

The biological activities of 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride have been investigated in several in vitro and in vivo models. Preliminary results suggest that this compound exhibits notable antioxidant properties, potentially making it a candidate for the treatment of oxidative stress-related diseases. Additionally, its interaction with specific enzymes and receptors has been studied, revealing its potential as a modulator of key biochemical pathways. These findings underscore the compound's versatility and its promise in therapeutic applications.

In the pharmaceutical industry, 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride has been explored as a precursor in the synthesis of more complex molecules. Its unique chemical structure allows for modifications that can lead to the development of novel drugs with enhanced efficacy and reduced side effects. Recent patents and publications highlight its role in the design of new antimicrobial and anti-inflammatory agents, further expanding its potential applications.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the exploration of novel synthetic routes, the assessment of its pharmacokinetics and pharmacodynamics, and the conduct of clinical trials to evaluate its safety and efficacy in humans.

In conclusion, 1-(3-amino-4-hydroxyphenyl)ethan-1-one hydrochloride (CAS: 14347-14-9) represents a compound of considerable interest in the chemical biology and pharmaceutical fields. Its unique properties and diverse applications make it a valuable subject of ongoing research. As studies continue to uncover its potential, this compound may play a pivotal role in the development of next-generation therapeutics and industrial applications.